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Compound of Interest

Compound Name:
Boc-(S)-3-amino-5-methylhexan-

1-ol

Cat. No.: B2946844 Get Quote

A Comprehensive Technical Guide to Boc-(S)-3-
amino-5-methylhexan-1-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical characteristics

of Boc-(S)-3-amino-5-methylhexan-1-ol, a chiral building block valuable in pharmaceutical

research and organic synthesis. This document compiles available data on its properties,

detailed experimental protocols for its synthesis, and its role in synthetic workflows.

Core Physical and Chemical Properties
Boc-(S)-3-amino-5-methylhexan-1-ol, also known as tert-butyl (S)-(1-hydroxy-5-methylhexan-

3-yl)carbamate, is a white to off-white solid. The tert-butoxycarbonyl (Boc) protecting group

enhances its stability and solubility in organic solvents, making it a versatile intermediate in

multi-step syntheses.

Table 1: Physical and Chemical Properties of Boc-(S)-3-amino-5-methylhexan-1-ol
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Property Value Source

Molecular Formula C₁₂H₂₅NO₃ [1]

Molecular Weight 231.33 g/mol [1]

CAS Number 230637-48-6 [1]

Appearance White to off-white powder
Inferred from related

compounds

Purity Min. 95% [1]

Table 2: Computed Properties of the Unprotected Amine, (S)-3-amino-5-methylhexan-1-ol

Property Value Source

Molecular Formula C₇H₁₇NO

Molecular Weight 131.22 g/mol

XLogP3 0.7

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor

Count
2

Rotatable Bond Count 4

Exact Mass 131.131014166 Da

Monoisotopic Mass 131.131014166 Da

Topological Polar Surface Area 46.2 Å²

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of Boc-(S)-3-amino-5-
methylhexan-1-ol is not readily available in peer-reviewed literature, its preparation can be

logically derived from standard organic chemistry procedures. The most common method
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involves the Boc-protection of the corresponding amino alcohol, (S)-3-amino-5-methylhexan-1-

ol.

General Protocol for Boc Protection of (S)-3-amino-5-
methylhexan-1-ol
This protocol is based on general methods for the N-tert-butoxycarbonylation of primary

amines.

Materials:

(S)-3-amino-5-methylhexan-1-ol

Di-tert-butyl dicarbonate (Boc₂O)

Triethylamine (Et₃N) or another suitable base

Dichloromethane (CH₂Cl₂) or another suitable aprotic solvent

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexanes and Ethyl Acetate for chromatography elution

Procedure:

Dissolve (S)-3-amino-5-methylhexan-1-ol (1.0 eq) in dichloromethane.

Add triethylamine (1.1-1.5 eq) to the solution and cool the mixture to 0 °C in an ice bath.

Slowly add a solution of di-tert-butyl dicarbonate (1.1 eq) in dichloromethane to the stirred

mixture.
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Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the

reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding water.

Separate the organic layer and wash it sequentially with saturated aqueous NaHCO₃

solution and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography, typically using a gradient of

ethyl acetate in hexanes, to yield pure Boc-(S)-3-amino-5-methylhexan-1-ol.

Characterization: The purified product should be characterized by standard analytical

techniques:

¹H NMR and ¹³C NMR spectroscopy to confirm the structure and the presence of the Boc

group.

Mass spectrometry to determine the molecular weight.

Infrared (IR) spectroscopy to identify the characteristic functional groups (N-H, O-H, C=O of

the carbamate).

Melting point analysis for the solid product.

Synthetic Workflow and Applications
Boc-(S)-3-amino-5-methylhexan-1-ol is a valuable chiral building block, primarily utilized as

an intermediate in the synthesis of more complex molecules, particularly in the development of

pharmaceutical agents. Its bifunctional nature, possessing a protected amine and a primary

alcohol, allows for sequential and site-selective modifications.

A common synthetic application involves the oxidation of the primary alcohol to a carboxylic

acid, yielding (S)-3-(Boc-amino)-5-methylhexanoic acid, another important building block for

peptide and peptidomimetic synthesis.
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Below is a Graphviz diagram illustrating the logical synthetic workflow from the unprotected

amino alcohol to the corresponding Boc-protected carboxylic acid.

Synthetic Workflow of Boc-(S)-3-amino-5-methylhexan-1-ol Derivatives

(S)-3-amino-5-methylhexan-1-ol

Boc-(S)-3-amino-5-methylhexan-1-ol

Boc₂O, Base

(S)-3-(Boc-amino)-5-methylhexanoic acid

Oxidation (e.g., PCC, TEMPO)

Click to download full resolution via product page

Caption: Synthetic pathway from the amino alcohol to the Boc-protected amino acid.

Role in Drug Development
While specific signaling pathways directly involving Boc-(S)-3-amino-5-methylhexan-1-ol are

not documented, its structural motifs are of significant interest in medicinal chemistry. The β-

amino alcohol and the corresponding β-amino acid structures are found in various biologically

active molecules. This compound serves as a chiral precursor for the synthesis of enzyme

inhibitors, receptor ligands, and other therapeutic agents. Its utility lies in providing a

stereochemically defined scaffold that can be elaborated to achieve desired pharmacological

properties. For instance, related β-amino acids are key components in the synthesis of certain

protease inhibitors and other peptidomimetics.[2]

Conclusion
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Boc-(S)-3-amino-5-methylhexan-1-ol is a foundational chiral building block with significant

potential in synthetic and medicinal chemistry. This guide provides a summary of its known

characteristics and a practical framework for its synthesis and application. Further research and

publication of detailed experimental data for this compound would be highly beneficial to the

scientific community, facilitating its broader use in the development of novel therapeutics and

complex molecular architectures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b2946844?utm_src=pdf-body
https://www.benchchem.com/product/b2946844?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/3D-FJA63748/230637-48-6/tert-butyl-n-3s-1-hydroxy-5-methylhexan-3-ylcarbamate/
https://www.chemimpex.com/products/16876
https://www.benchchem.com/product/b2946844#physical-and-chemical-characteristics-of-boc-s-3-amino-5-methylhexan-1-ol
https://www.benchchem.com/product/b2946844#physical-and-chemical-characteristics-of-boc-s-3-amino-5-methylhexan-1-ol
https://www.benchchem.com/product/b2946844#physical-and-chemical-characteristics-of-boc-s-3-amino-5-methylhexan-1-ol
https://www.benchchem.com/product/b2946844#physical-and-chemical-characteristics-of-boc-s-3-amino-5-methylhexan-1-ol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2946844?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2946844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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